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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic characterization of
glyceryl ascorbate, a stable vitamin C derivative with significant applications in the cosmetic
and pharmaceutical industries.[1][2][3] Glyceryl ascorbate is synthesized by binding ascorbic
acid with glycerin, resulting in a more stable and versatile compound compared to pure
ascorbic acid.[1][2][4][5] This guide focuses on the key analytical techniques of Nuclear
Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) for the structural
elucidation and characterization of this molecule.

Physicochemical Properties of Glyceryl Ascorbate

Glyceryl ascorbate, also known as 2-O-(2,3-Dihydroxypropyl)-L-ascorbic acid, possesses a
molecular formula of C9H1408 and a molecular weight of approximately 250.20 g/mol .[3][6] It
typically appears as a white to light yellow crystalline powder with a melting point in the range
of 156 - 161 °C.[3]
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Property Value Reference

Molecular Formula C9H1408 [31[6]

Molecular Weight 250.20 g/mol [3][6]
White to light yellow crystalline

Appearance [3]
powder

Melting Point 156 - 161 °C [3]
2-0-(2,3-Dihydroxypropyl)-L-

Synonyms (2. 3DV oy
ascorbic acid, Amitose 3GA

CAS Number 1120360-13-5 [3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the molecular structure of glyceryl

ascorbate. While specific experimental spectra for glyceryl ascorbate are not widely

published, expected chemical shifts for *H and 3C NMR can be predicted based on the known

structure and data from similar ascorbyl esters.[7][8]

Predicted *H NMR Data

The proton NMR spectrum of glyceryl ascorbate is expected to show distinct signals

corresponding to the protons of the ascorbyl and glyceryl moieties.
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Predicted Chemical Shift

Proton Assignment Multiplicity
(3, ppm)

H-4 (Ascorbyl) ~4.5-4.7 d

H-5 (Ascorbyl) ~3.8-4.0 m

H-6a, H-6b (Ascorbyl) ~3.5-3.7 m

H-1' (Glyceryl) ~3.9-4.1 m

H-2' (Glyceryl) ~3.6-3.8 m

H-3'a, H-3'b (Glyceryl) ~3.4-3.6 m

OH (Ascorbyl & Glyceryl) Broad signals, variable s (br)

Note: Predicted chemical shifts are based on the analysis of related ascorbyl esters and
general principles of NMR spectroscopy. Actual experimental values may vary depending on
the solvent and other experimental conditions.

Predicted **C NMR Data

The carbon NMR spectrum provides complementary information on the carbon skeleton of the
molecule.
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Carbon Assignment Predicted Chemical Shift (8, ppm)
C-1 (Ascorbyl) ~170-172

C-2 (Ascorbyl) ~118-120

C-3 (Ascorbyl) ~155-157

C-4 (Ascorbyl) ~75-77

C-5 (Ascorbyl) ~68-70

C-6 (Ascorbyl) ~62-64

C-1' (Glyceryl) ~70-72

C-2' (Glyceryl) ~63-65

C-3' (Glyceryl) ~61-63

Note: Predicted chemical shifts are based on the analysis of related ascorbyl esters and
general principles of NMR spectroscopy. Actual experimental values may vary depending on
the solvent and other experimental conditions.

Experimental Protocol for NMR Analysis

The following is a general protocol for acquiring NMR spectra of glyceryl ascorbate, adapted
from methodologies used for similar compounds.[9][10][11]

Sample Preparation:

e Dissolve 5-10 mg of glyceryl ascorbate in 0.5-0.7 mL of a suitable deuterated solvent (e.g.,
D20, DMSO-ds, or CDsOD).

o Transfer the solution to a 5 mm NMR tube.
IH NMR Acquisition:
o Spectrometer: 400 MHz or higher field NMR spectrometer.

e Pulse Sequence: A standard single-pulse sequence (e.g., 'zg30' on Bruker instruments).
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e Temperature: 298 K.

e Number of Scans: 16-64, depending on the sample concentration.

o Relaxation Delay: 1-2 seconds.

e Spectral Width: 0-12 ppm.

» Referencing: The residual solvent peak can be used as an internal reference.
13C NMR Acquisition:

e Spectrometer: 400 MHz or higher field NMR spectrometer.

e Pulse Sequence: A proton-decoupled pulse sequence (e.g., 'zgpg30' on Bruker instruments).
o Temperature: 298 K.

e Number of Scans: 1024 or more, as *3C has a low natural abundance.

o Relaxation Delay: 2-5 seconds.

e Spectral Width: 0-200 ppm.

» Referencing: The solvent peak can be used as an internal reference.

Data Acquisition

N Data Processin;
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Figure 1. Experimental workflow for NMR analysis of glyceryl ascorbate.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of
glyceryl ascorbate, confirming its identity and purity. Electrospray ionization (ESI) is a suitable
soft ionization technique for this polar molecule.[12][13]

Expected Mass Spectrometry Data

In positive ion mode ESI-MS, the protonated molecule [M+H]* is expected to be the base peak.
Adducts with sodium [M+Na]* or potassium [M+K]* may also be observed.

lon Expected m/z
[M+H]* 251.0761

+Na :
[M+Na]* 273.0580
[M+K]* 289.0319

Note: The expected m/z values are calculated based on the monoisotopic mass of C9H1408
(250.0689 u).

High-resolution mass spectrometry (HRMS) can provide a highly accurate mass measurement,
confirming the elemental composition. Tandem mass spectrometry (MS/MS) experiments can
be performed to study the fragmentation of the parent ion, providing further structural
information.

Experimental Protocol for Mass Spectrometry Analysis

The following is a general protocol for LC-MS analysis of glyceryl ascorbate, based on
methods for similar ascorbyl esters.[14][15]

Sample Preparation:

e Prepare a stock solution of glyceryl ascorbate (e.g., 1 mg/mL) in a suitable solvent such as
methanol or a water/acetonitrile mixture.
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 Dilute the stock solution to a final concentration of 1-10 pg/mL with the mobile phase.
Liquid Chromatography (LC) Conditions (Optional, for sample introduction and separation):
e Column: Areversed-phase C18 column is typically suitable.

» Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic
acid (B).

e Flow Rate: 0.2-0.5 mL/min.

e Injection Volume: 5-10 pL.

Mass Spectrometry (MS) Conditions:

« lonization Source: Electrospray lonization (ESI), positive ion mode.

e Mass Analyzer: Quadrupole Time-of-Flight (Q-TOF) for HRMS or a triple quadrupole for
MS/MS.

o Capillary Voltage: 3-4 kV.

o Cone Voltage: 20-40 V.

e Source Temperature: 100-150 °C.

o Desolvation Temperature: 250-350 °C.

e Mass Range: m/z 50-500.

Sample Preparation LC-MS Analysis Data Analysis
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Figure 2. Experimental workflow for LC-MS analysis of glyceryl ascorbate.

Conclusion

The spectroscopic characterization of glyceryl ascorbate using NMR and Mass Spectrometry
provides a comprehensive understanding of its molecular structure and purity. While directly
published experimental data is limited, the predicted spectral data and generalized
experimental protocols outlined in this guide offer a solid foundation for researchers, scientists,
and drug development professionals working with this promising vitamin C derivative. These
analytical techniques are crucial for quality control, stability studies, and formulation
development involving glyceryl ascorbate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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